Cas no 24206-15-3 (Samandinine)

• Product Name: Samandinine
• CAS No: 24206-15-3
• MF: C₂₄H₃₉NO₃
• MW: 389.571367502213
• CID: 267487
• Update Time: 2024-03-01

Samandinine Chemical and Physical Properties

Names and Identifiers

• 2,5-Epoxycyclopenta[5,6]naphth[1,2-d]azepin-9-ol,octadecahydro-5a,7a-dimethyl-8-(1-methylethyl)-, acetate (ester),(2S,5R,5aS,5bS,7aS,8R,9S,10aS,10bS,12aR)- (9CI)
• 2,5-Epoxycyclopenta[5,6]naphth[1,2-d]azepin-9-ol,octadecahydro-5a,7a-dimethyl-8-(1-methylethyl)-, acetate (ester),(2S,5R,5aS,
• Samandinine

• Inchi： 1S/C24H39NO3/c1-13(2)22-19(27-14(3)26)11-18-16-7-6-15-10-21-25-12-20(28-21)24(15,5)17(16)8-9-23(18,22)4/h13,15-22,25H,6-12H2,1-5H3
• InChI Key： DHRIIIUBPCQKPA-UHFFFAOYSA-N
• SMILES： O1C2CC3CCC4C5CC(C(C(C)C)C5(C)CCC4C3(C)C1CN2)OC(C)=O

Computed Properties

• Exact Mass: 389.293
• Monoisotopic Mass: 389.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.1
• Boiling Point: 467.3°Cat760mmHg
• Flash Point: 236.4°C
• Refractive Index: 1.538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Samamine-type alkaloids